Cas no 32556-71-1 ((S)-3-Hydroxy-1-octyne)
(S)-3-Hydroxy-1-octyne structure
Product Name:(S)-3-Hydroxy-1-octyne
CAS No:32556-71-1
MF:C8H14O
MW:126.196162700653
MDL:MFCD00191475
CID:88971
PubChem ID:87574226
Update Time:2025-04-18
(S)-3-Hydroxy-1-octyne Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-Octyn-3-ol
- Octynol
- (S)-(-)-1-Octyn-3-ol
- (S)-1-Octyn-3-ol [omega Side-Chain Unit for PG Synthesis]
- (S)-3-Hydroxy-1-octyne
- (S)-(?)-1-Octyn-3-ol
- (3S)-oct-1-yn-3-ol
- (-)-1-Octyn-3-ol
- (3S)-1-Octyn-3-ol
- (3S)-Hydroxy-1-octyne
- (S)(-)-1-Octyn-3-ol
- UNII-D8HO63XX92
- ?(S)-1-OCTYN-3-OL
- 32556-71-1
- SCHEMBL766022
- 1-Octyn-3-ol, (S)-(-)-
- (S)-(-)-1-Octyn-3-ol, 99%
- AKOS015913385
- AMY20014
- J-018782
- 1-Octyn-3-ol, (S)-
- T72294
- VUGRNZHKYVHZSN-MRVPVSSYSA-N
- D8HO63XX92
- DTXSID501316203
- 1-Octyn-3-ol, (-)-
- 1-Octyn-3-ol, (3S)-
- O0235
- CS-0204536
- (s)-oct-1-yn-3-ol
- MFCD00191475
- Q27276249
- AS-35719
-
- MDL： MFCD00191475
- Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
- InChI Key： VUGRNZHKYVHZSN-MRVPVSSYSA-N
- SMILES： O[C@H](C#C)CCCCC
- BRN： 2037703
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 98.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.864 g/mL at 25 °C(lit.)
- Melting Point: -39°C (estimate)
- Boiling Point: 130°C(lit.)
- Flash Point: Degrees Fahrenheit:147.2°F
Degrees Celsius:64°C - Refractive Index: n20/D 1.442(lit.)
- Solubility: Slightly soluble (4.2 g/l) (25 º C),
- PSA: 20.23
- LogP: 1.56080
- Optical Activity: [α]20/D −6.5°, c = 2 in methylene chloride
- Solubility: Not determined
(S)-3-Hydroxy-1-octyne Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H302
- Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 2810 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： 27-36/37/39-45
-
Hazardous Material Identification：
- PackingGroup：III
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
(S)-3-Hydroxy-1-octyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0235-1G |
(S)-1-Octyn-3-ol [ω Side-Chain Unit for PG Synthesis] |
32556-71-1 | >99.0%(GC) | 1g |
¥1150.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852682-1g |
(S)-3-Hydroxy-1-octyne |
32556-71-1 | 97% | 1g |
1,282.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 393967-1G |
(S)-3-Hydroxy-1-octyne |
32556-71-1 | 1g |
¥1100.44 | 2023-12-07 | ||
| TRC | H951108-50mg |
(S)-3-Hydroxy-1-octyne |
32556-71-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H951108-100mg |
(S)-3-Hydroxy-1-octyne |
32556-71-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H951108-500mg |
(S)-3-Hydroxy-1-octyne |
32556-71-1 | 500mg |
$ 135.00 | 2022-06-04 | ||
| Apollo Scientific | OR924917-1g |
(S)-1-Octyn-3-ol |
32556-71-1 | 95% | 1g |
£200.00 | 2025-02-20 | |
| Apollo Scientific | OR924917-5g |
(S)-1-Octyn-3-ol |
32556-71-1 | 95% | 5g |
£655.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90800-1g |
(3S)-oct-1-yn-3-ol |
32556-71-1 | 1g |
¥1169.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90800-5g |
(3S)-oct-1-yn-3-ol |
32556-71-1 | 5g |
¥3879.0 | 2021-09-07 |
(S)-3-Hydroxy-1-octyne Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:32556-71-1)(S)-3-Hydroxy-1-octyne
Order Number:A875586
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:46
Price ($):320.0/1580.0
Email:sales@amadischem.com
(S)-3-Hydroxy-1-octyne Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
32556-71-1 ((S)-3-Hydroxy-1-octyne) Related Products
- 105-31-7(1-Hexyn-3-ol)
- 649561-40-0(1-Tridecyn-3-ol, (3S)-)
- 51703-66-3(1-Heptyn-3-ol, (3S)-)
- 32556-70-0((R)-(+)-1-Octyn-3-ol)
- 7383-19-9(1-Heptyn-3-ol)
- 818-72-4(1-Octyn-3-ol)
- 649561-36-4(1-Tridecyn-3-ol, (3R)-)
- 649561-34-2(1-Tridecyn-3-ol)
- 65322-71-6(1,9-Decadiyne-3,8-diol)
- 51703-65-2(1-Heptyn-3-ol, (3R)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:32556-71-1)(S)-3-Hydroxy-1-octyne
Purity:99%/99%
Quantity:1g/5g
Price ($):320.0/1580.0